![molecular formula C12H14O2 B095141 p-Isopropenylphenyl glycidyl ether CAS No. 17071-45-3](/img/structure/B95141.png)
p-Isopropenylphenyl glycidyl ether
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Overview
Description
P-Isopropenylphenyl glycidyl ether (IPE) is a chemical compound that is widely used in scientific research due to its unique properties. IPE is an epoxy monomer, which means it can be polymerized to form a thermosetting resin with high mechanical strength and chemical resistance. This makes IPE an ideal material for various applications, including adhesives, coatings, and composites.
Mechanism of Action
The mechanism of action of p-Isopropenylphenyl glycidyl ether is based on its ability to form covalent bonds with other molecules. When this compound is polymerized, it forms a crosslinked network that provides mechanical strength and chemical resistance. In addition, this compound can react with functional groups on the surface of other materials, such as hydroxyl, carboxyl, and amino groups, to form strong adhesive bonds.
Biochemical and Physiological Effects:
Although this compound is mainly used in scientific research, it has also been studied for its biochemical and physiological effects. This compound has been shown to have antimicrobial properties, which can be useful in medical applications. In addition, this compound has been studied for its potential as an anticancer agent. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of p-Isopropenylphenyl glycidyl ether is its ability to form strong adhesive bonds with various materials. This makes it a useful material for various applications, including coatings, adhesives, and composites. In addition, this compound has a high mechanical strength and chemical resistance, which makes it ideal for harsh environments.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its toxicity. This compound can be harmful if ingested or inhaled, and proper safety precautions should be taken when handling it. In addition, this compound can be difficult to handle due to its low viscosity, which can make it difficult to control during polymerization.
Future Directions
There are several future directions for the research and development of p-Isopropenylphenyl glycidyl ether. One area of interest is the development of new synthesis methods that can improve the purity and yield of this compound. In addition, there is a need for further research into the biochemical and physiological effects of this compound, particularly its potential as an antimicrobial and anticancer agent. Another area of interest is the development of new applications for this compound, such as in the field of biomedicine.
Conclusion:
In conclusion, this compound (this compound) is a versatile chemical compound that has a wide range of applications in scientific research. Its unique properties, including its ability to form strong adhesive bonds and its high mechanical strength and chemical resistance, make it an ideal material for various applications. However, proper safety precautions should be taken when handling this compound due to its toxicity. Further research is needed to fully understand the biochemical and physiological effects of this compound and to develop new applications for this versatile material.
Synthesis Methods
The synthesis of p-Isopropenylphenyl glycidyl ether involves the reaction of p-isopropenylphenol with epichlorohydrin in the presence of a catalyst. The reaction is carried out under mild conditions and yields a high purity product. The chemical structure of this compound is shown in Figure 1.
Scientific Research Applications
P-Isopropenylphenyl glycidyl ether has a wide range of applications in scientific research. It can be used as a crosslinking agent for various polymers, including polyethylene, polypropylene, and polyvinyl chloride. This compound can also be used as a modifier for thermosetting resins, such as epoxy and phenolic resins. In addition, this compound can be used as a reactive diluent for epoxy resins, which can improve their mechanical properties and reduce their viscosity.
Properties
17071-45-3 | |
Molecular Formula |
C12H14O2 |
Molecular Weight |
190.24 g/mol |
IUPAC Name |
2-[(4-prop-1-en-2-ylphenoxy)methyl]oxirane |
InChI |
InChI=1S/C12H14O2/c1-9(2)10-3-5-11(6-4-10)13-7-12-8-14-12/h3-6,12H,1,7-8H2,2H3 |
InChI Key |
ZDTYPPLWITYVRR-UHFFFAOYSA-N |
SMILES |
CC(=C)C1=CC=C(C=C1)OCC2CO2 |
Canonical SMILES |
CC(=C)C1=CC=C(C=C1)OCC2CO2 |
Origin of Product |
United States |
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